Pyrimidine, 2-fluoro-4,6-dimethoxy-

• IUPAC Name: 2-fluoro-4,6-dimethoxypyrimidine
• InChI: InChI=1S/C6H7FN2O2/c1-10-4-3-5(11-2)9-6(7)8-4/h3H,1-2H3
• InChI Key: ZHHSADWCCOWXNJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=NC(=N1)F)OC
• Molecular Formula: C6H7FN2O2
• DSSTOX Substance ID: DTXSID60450365
• Molecular Weight: 158.13 g/mol
• CAS RN: 128227-95-2

Description

Pyrimidine, 2-fluoro-4,6-dimethoxy- is a chemical compound with the molecular formula C6H7FN2O2 and a molecular weight of 158.13. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Synthesis Analysis

The synthesis of pyrimidine derivatives involves various methods. One method involves the use of organolithium reagents for the regioselective synthesis of new pyrimidine derivatives. Another method involves the nucleophilic substitution of 2-chloro-4,6-dimethoxypyrimidine with sodium methyl mercaptide for a 95.6% yield.

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives has been determined using various techniques such as IR, 1H-NMR, 13C-NMR, LC-MS, and elemental analysis. Quantum chemical calculations and Hirshfeld surface analysis have also been used to study the molecular structure of pyrimidine derivatives.

Chemical Reactions Analysis

Pyrimidine derivatives exert their anticancer potential through different action mechanisms. One of these mechanisms is inhibiting protein kinases that are considered as essential enzymes for controlling cell growth, differentiation, migration, and metabolism.

Physical And Chemical Properties Analysis

Pyrimidine, 2-fluoro-4,6-dimethoxy- is an aromatic, heterocyclic, organic compound. The 2-, 4- and 6- positions on the pyrimidine ring are naturally electron deficient because of the strong electron-pulling effect of the ring nitrogen atoms which are much more electronegative than carbon.

Mechanism of Action

Pyrimidine derivatives exert their anticancer potential through different action mechanisms. One of these mechanisms is inhibiting protein kinases that are considered as essential enzymes for controlling cell growth, differentiation, migration, and metabolism.

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes serious eye irritation, skin irritation, and may cause respiratory irritation.

Future Directions

Pyrimidine and its fused derivatives including pyrazolo [3,4-d]pyrimidine, pyrido [2,3-d]pyrimidine, quinazoline, and furo [2,3-d]pyrimidine compounds have received much interest due to their diverse biological potential. They are considered as bioisosteres with purines and consequently many pyrimidine and fused pyrimidine derivatives possessed promising anticancer activity. This suggests that there is potential for the development of new pyrimidines with higher selectivity as anticancer agents.